N-hydroxy-N'-[4-methylsulfanyl-6-(1,2,4-triazol-1-ylmethyl)-1,3,5-triazin-2-yl]methanimidamide

• IUPAC Name: N-hydroxy-N'-[4-methylsulfanyl-6-(1,2,4-triazol-1-ylmethyl)-1,3,5-triazin-2-yl]methanimidamide
• InChI: InChI=1S/C8H10N8OS/c1-18-8-14-6(2-16-5-9-3-11-16)13-7(15-8)10-4-12-17/h3-5,17H,2H2,1H3,(H,10,12,13,14,15)
• InChI Key: MFYNREBDJXSPNO-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC(=NC(=N1)N=CNO)CN2C=NC=N2
• Isomeric SMILES: CSC1=NC(=NC(=N1)/N=C/NO)CN2C=NC=N2
• Molecular Formula: C8H10N8OS
• Molecular Weight: 266.29 g/mol

Description

N-hydroxy-N'-[4-methylsulfanyl-6-(1,2,4-triazol-1-ylmethyl)-1,3,5-triazin-2-yl]methanimidamide is a useful research compound. Its molecular formula is C8H10N8OS and its molecular weight is 266.29 g/mol. The purity is usually 95%.
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Scientific Research Applications

1. Chemical Transformations and Synthesis

• Ring Expansion and Structural Analysis: Butler et al. (1992) explored the ring expansion of 1,2,3-triazolium salts to 2,3-dihydro-1,2,4-triazines and 1-aminoimidazoles, revealing insights into the equilibrium between acyclic and cyclic forms of triazolium compounds (Butler et al., 1992).
• Synthesis of Alaninamides: Sañudo et al. (2006) described the synthesis of 3-hydroxy-6-oxo[1,2,4]triazin-1-yl alaninamides, contributing to a new class of cyclic dipeptidyl ureas (Sañudo et al., 2006).

2. Fungicidal Applications

• Synthesis of Hetaryl Triazines with Fungicidal Activity: El-Telbani et al. (2007) studied the synthesis of 6-hetaryl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazoles and 7-hetaryl[1,3,4]thiadiazolo[2,3-c][1,2,4]triazines, revealing their potential as fungicidal agents (El-Telbani et al., 2007).

3. Utilization in Bacterial Growth

• Bacterial Utilization of Triazine Compounds: Cook and Hütter (1982) discovered that certain bacteria could utilize s-triazine herbicides such as prometryne and ametryne as a sulfur source for growth (Cook & Hütter, 1982).

4. Theoretical and Structural Studies

• Ab Initio Calculations and Crystallographic Analysis: Butler et al. (1990) and Moreno-Fuquen et al. (2019) provided insights into the structural characteristics and theoretical aspects of related triazine compounds, enhancing understanding of their chemical behavior (Butler et al., 1990), (Moreno-Fuquen et al., 2019).

5. Innovative Synthesis Methods

• Synthesis of Bicyclic Imidazole and Triazole Derivatives: Pätzel et al. (1991) focused on synthesizing bicyclic imidazole, 1,2,4-triazole, and 1,3,5-triazine derivatives, demonstrating novel methods of creating complex heterocyclic structures (Pätzel et al., 1991).

6. Analytical and Reaction Pathway Studies

• ESI-MS Study of Reaction Pathways: Madsen and Søgaard (2012) utilized electrospray ionisation mass spectrometry (ESI-MS) to study the reaction pathways of hydrogen sulphide scavenging with hexahydro-s-triazine, providing important analytical insights (Madsen & Søgaard, 2012).